4-Nitro-1-{3-nitro-4-methoxybenzyl}-2-methyl-5-sulfanyl-1H-imidazole
4-Nitro-1-{3-nitro-4-methoxybenzyl}-2-methyl-5-sulfanyl-1H-imidazole
Brand Name:
Vulcanchem
CAS No.:
77952-71-7
VCID:
VC0391411
InChI:
InChI=1S/C12H12N4O5S/c1-7-13-11(16(19)20)12(22)14(7)6-8-3-4-10(21-2)9(5-8)15(17)18/h3-5,22H,6H2,1-2H3
SMILES:
CC1=NC(=C(N1CC2=CC(=C(C=C2)OC)[N+](=O)[O-])S)[N+](=O)[O-]
Molecular Formula:
C12H12N4O5S
Molecular Weight:
324.31g/mol
4-Nitro-1-{3-nitro-4-methoxybenzyl}-2-methyl-5-sulfanyl-1H-imidazole
CAS No.: 77952-71-7
Main Products
VCID: VC0391411
Molecular Formula: C12H12N4O5S
Molecular Weight: 324.31g/mol
| CAS No. | 77952-71-7 |
|---|---|
| Product Name | 4-Nitro-1-{3-nitro-4-methoxybenzyl}-2-methyl-5-sulfanyl-1H-imidazole |
| Molecular Formula | C12H12N4O5S |
| Molecular Weight | 324.31g/mol |
| IUPAC Name | 3-[(4-methoxy-3-nitrophenyl)methyl]-2-methyl-5-nitroimidazole-4-thiol |
| Standard InChI | InChI=1S/C12H12N4O5S/c1-7-13-11(16(19)20)12(22)14(7)6-8-3-4-10(21-2)9(5-8)15(17)18/h3-5,22H,6H2,1-2H3 |
| Standard InChIKey | DLWFVNCQQNGXPD-UHFFFAOYSA-N |
| SMILES | CC1=NC(=C(N1CC2=CC(=C(C=C2)OC)[N+](=O)[O-])S)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=C(N1CC2=CC(=C(C=C2)OC)[N+](=O)[O-])S)[N+](=O)[O-] |
| PubChem Compound | 2857611 |
| Last Modified | Nov 11 2021 |
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